An In-depth Technical Guide to Ruthenium Acetate: Chemical Formula, Structure, and Applications
An In-depth Technical Guide to Ruthenium Acetate: Chemical Formula, Structure, and Applications
For Researchers, Scientists, and Drug Development Professionals
Ruthenium acetate (B1210297) complexes represent a versatile class of coordination compounds with significant applications in catalysis and medicinal chemistry. Their rich structural diversity, stemming from ruthenium's variable oxidation states and coordination geometries, allows for the fine-tuning of their chemical and physical properties. This guide provides a comprehensive overview of the most prominent ruthenium acetate compounds, detailing their chemical formulas, structures, synthesis, and key applications.
Chemical Formula and Structure of Ruthenium Acetate Complexes
The term "ruthenium acetate" can refer to several distinct chemical entities, each with a unique structure and chemical formula. The most well-characterized of these are the trinuclear oxo-centered complex and the dinuclear paddlewheel complex.
Basic Ruthenium(III) Acetate: A Trinuclear Oxo-Centered Complex
Commonly referred to as basic ruthenium acetate, this compound is a trinuclear cluster with a central oxygen atom. The cation has the general formula [Ru₃O(O₂CCH₃)₆(H₂O)₃]⁺ . A representative and well-studied example is the tetrafluoroborate (B81430) salt, [Ru₃O(O₂CCH₃)₆(H₂O)₃]BF₄.
The core of this complex features three ruthenium(III) centers arranged in an equilateral triangle around a central triply bridging oxo ligand. Each pair of ruthenium atoms is bridged by two acetate ligands. The coordination sphere of each ruthenium atom is completed by a terminal water molecule, resulting in an octahedral geometry for each metal center. This robust structure is analogous to similar basic acetate complexes of iron and chromium.
// Nodes Ru1 [label="Ru", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Ru2 [label="Ru", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Ru3 [label="Ru", fillcolor="#4285F4", fontcolor="#FFFFFF"]; O_center [label="O", fillcolor="#EA4335", fontcolor="#FFFFFF", shape=diamond, width=0.4, height=0.4];
H2O1 [label="H₂O", fillcolor="#34A853", fontcolor="#FFFFFF", shape=box, style=rounded, width=0.6, height=0.3]; H2O2 [label="H₂O", fillcolor="#34A853", fontcolor="#FFFFFF", shape=box, style=rounded, width=0.6, height=0.3]; H2O3 [label="H₂O", fillcolor="#34A853", fontcolor="#FFFFFF", shape=box, style=rounded, width=0.6, height=0.3];
// Acetate Bridges Ac1 [label="OAc", shape=plaintext, fontcolor="#5F6368"]; Ac2 [label="OAc", shape=plaintext, fontcolor="#5F6368"]; Ac3 [label="OAc", shape=plaintext, fontcolor="#5F6368"]; Ac4 [label="OAc", shape=plaintext, fontcolor="#5F6368"]; Ac5 [label="OAc", shape=plaintext, fontcolor="#5F6368"]; Ac6 [label="OAc", shape=plaintext, fontcolor="#5F6368"];
// Edges Ru1 -> O_center; Ru2 -> O_center; Ru3 -> O_center;
Ru1 -> H2O1; Ru2 -> H2O2; Ru3 -> H2O3;
Ru1 -> Ac1 [dir=none]; Ac1 -> Ru2 [dir=none];
Ru1 -> Ac2 [dir=none]; Ac2 -> Ru2 [dir=none];
Ru2 -> Ac3 [dir=none]; Ac3 -> Ru3 [dir=none];
Ru2 -> Ac4 [dir=none]; Ac4 -> Ru3 [dir=none];
Ru3 -> Ac5 [dir=none]; Ac5 -> Ru1 [dir=none];
Ru3 -> Ac6 [dir=none]; Ac6 -> Ru1 [dir=none];
// Positioning {rank=same; Ru1; Ru3;} Ru2 -> O_center [style=invis]; } END_DOT
Diruthenium Tetraacetate Chloride: A Coordination Polymer
This mixed-valence Ru(II,III) compound is a coordination polymer with the formula {[Ru₂(O₂CCH₃)₄]Cl}ₙ . It possesses a characteristic "Chinese lantern" or paddlewheel structure for the [Ru₂(O₂CCH₃)₄]⁺ core unit.[1] In this core, two ruthenium atoms are bridged by four acetate ligands. The relatively short Ru-Ru distance of approximately 228 pm is indicative of a significant metal-metal bond with a fractional bond order of 2.5.[1] These dinuclear units are then linked into a polymeric chain by bridging chloride ions that occupy the axial positions of the diruthenium core.
// Nodes for the diruthenium units unit1 [label="[Ru₂(OAc)₄]⁺", fillcolor="#4285F4", fontcolor="#FFFFFF"]; unit2 [label="[Ru₂(OAc)₄]⁺", fillcolor="#4285F4", fontcolor="#FFFFFF"]; unit3 [label="[Ru₂(OAc)₄]⁺", fillcolor="#4285F4", fontcolor="#FFFFFF"];
// Nodes for the chloride bridges cl1 [label="Cl⁻", shape=circle, fillcolor="#EA4335", fontcolor="#FFFFFF", width=0.4]; cl2 [label="Cl⁻", shape=circle, fillcolor="#EA4335", fontcolor="#FFFFFF", width=0.4];
// Edges to represent the polymeric chain unit1 -> cl1; cl1 -> unit2; unit2 -> cl2; cl2 -> unit3; } END_DOT
Quantitative Structural and Spectroscopic Data
The precise structural and spectroscopic characteristics of ruthenium acetate complexes are crucial for understanding their reactivity and potential applications. Below is a summary of key quantitative data for the two primary forms of ruthenium acetate.
| Parameter | Basic Ruthenium(III) Acetate ([Ru₃O(O₂CCH₃)₆(H₂O)₃]⁺) | Diruthenium Tetraacetate Chloride ({[Ru₂(O₂CCH₃)₄]Cl}ₙ) |
| Chemical Formula | C₁₂H₂₄O₁₆Ru₃⁺ | (C₈H₁₂ClO₈Ru₂)ₙ |
| Molecular Weight | 741.53 g/mol (cation only) | 473.77 g/mol (monomer unit) |
| Oxidation State of Ru | +3 | +2, +3 (mixed-valence) |
| Ru-Ru Distance | ~3.3 Å (non-bonding) | ~228 pm[1] |
| Coordination Geometry | Octahedral at each Ru center | Distorted octahedral at each Ru center |
| ¹H NMR (ppm) | Paramagnetically shifted and broadened signals | Paramagnetically shifted and broadened signals |
| IR (cm⁻¹) | ν(COO⁻) asymmetric and symmetric stretches, ν(Ru-O) | ν(COO⁻) asymmetric and symmetric stretches, ν(Ru-O), ν(Ru-Cl) |
Experimental Protocols
The synthesis of these ruthenium acetate complexes requires careful control of reaction conditions to achieve the desired products.
Synthesis of Basic Ruthenium(III) Acetate, [Ru₃O(O₂CCH₃)₆(H₂O)₃]⁺
Principle: This synthesis involves the reaction of a ruthenium(III) precursor with an excess of acetate in an acetic acid medium. The presence of a base facilitates the formation of the oxo-centered trinuclear cluster.
Detailed Protocol:
-
Reactant Preparation: Dissolve ruthenium(III) chloride hydrate (B1144303) (RuCl₃·xH₂O) in a mixture of glacial acetic acid and acetic anhydride.
-
Addition of Base: Add sodium acetate (NaOAc) to the solution. The acetate acts as both a ligand and a base.
-
Reflux: Heat the mixture to reflux for several hours. The color of the solution will typically change, indicating the formation of the complex.
-
Isolation: Cool the reaction mixture to room temperature. The product may precipitate upon cooling or after the addition of a non-polar solvent.
-
Purification: Collect the solid product by filtration, wash with a suitable solvent (e.g., diethyl ether) to remove any unreacted starting materials and byproducts, and dry under vacuum.
-
Characterization: The identity and purity of the product should be confirmed by techniques such as Infrared (IR) spectroscopy, and elemental analysis.
Synthesis of Diruthenium Tetraacetate Chloride, {[Ru₂(O₂CCH₃)₄]Cl}ₙ
Principle: This synthesis involves the reduction of a ruthenium(III) precursor in the presence of acetic acid, which serves as both the solvent and the source of the acetate ligands.
Detailed Protocol:
-
Reactant Preparation: Suspend ruthenium(III) chloride hydrate (RuCl₃·xH₂O) in glacial acetic acid.
-
Reduction: While stirring, introduce a reducing agent. Common reducing agents for this synthesis include hydrogen gas or an alcohol.
-
Reflux: Heat the mixture to reflux under an inert atmosphere (e.g., nitrogen or argon). The reaction progress can be monitored by the change in color of the solution to red-brown.[1]
-
Crystallization: Upon completion of the reaction, cool the mixture slowly to allow for the crystallization of the product.
-
Isolation and Purification: Collect the crystalline product by filtration, wash with a small amount of cold acetic acid and then with a non-polar solvent like diethyl ether. Dry the product under vacuum.
-
Characterization: Confirm the structure and purity of the polymeric complex using IR spectroscopy, elemental analysis, and X-ray powder diffraction.
Applications in Catalysis and Drug Development
Ruthenium acetate complexes are highly valued for their catalytic activity and have emerged as promising candidates in the development of novel therapeutics.
Catalysis: Transfer Hydrogenation
Ruthenium complexes, including those derived from ruthenium acetate, are efficient catalysts for transfer hydrogenation reactions. This process involves the transfer of hydrogen from a donor molecule (e.g., isopropanol) to an acceptor molecule (e.g., a ketone) to yield the corresponding alcohol.
Catalytic Cycle for Ketone Reduction:
The proposed mechanism for ruthenium-catalyzed transfer hydrogenation often involves an outer-sphere mechanism.
// Nodes Ru_precatalyst [label="Ru Precatalyst", fillcolor="#FBBC05"]; Active_Ru_H [label="Active Ru-Hydride Species", fillcolor="#34A853", fontcolor="#FFFFFF"]; Transition_State [label="Six-membered Transition State\n(Ru-H, Donor-H, Ketone)", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Product_Release [label="Product Release\n(Alcohol + Ru Catalyst)", fillcolor="#EA4335", fontcolor="#FFFFFF"];
// Edges Ru_precatalyst -> Active_Ru_H [label="Activation with H-donor\n(e.g., isopropanol)"]; Active_Ru_H -> Transition_State [label="Coordination of Ketone"]; Transition_State -> Product_Release [label="Hydride and Proton Transfer"]; Product_Release -> Active_Ru_H [label="Regeneration of Catalyst"]; } END_DOT
Drug Development: Anticancer Agents
Ruthenium-based compounds are being extensively investigated as alternatives to platinum-based anticancer drugs due to their potential for lower toxicity and different mechanisms of action.[2][3] Ruthenium complexes can exist in multiple oxidation states, and it is proposed that the less reactive Ru(III) state can be reduced to the more active Ru(II) state within the hypoxic environment of tumors.[3]
Proposed Mechanism of Anticancer Action:
The anticancer activity of ruthenium complexes is believed to be multifactorial.
// Nodes Ru_prodrug [label="Ru(III) Prodrug (in bloodstream)", fillcolor="#FBBC05"]; Activation [label="Reduction to Ru(II) in Tumor Environment", fillcolor="#4285F4", fontcolor="#FFFFFF"]; DNA_binding [label="DNA Binding and Adduct Formation", fillcolor="#34A853", fontcolor="#FFFFFF"]; Apoptosis [label="Induction of Apoptosis", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Other_targets [label="Interaction with Proteins (e.g., albumin, transferrin)", shape=ellipse, fillcolor="#5F6368", fontcolor="#FFFFFF"];
// Edges Ru_prodrug -> Activation; Activation -> DNA_binding; DNA_binding -> Apoptosis; Activation -> Other_targets [style=dashed]; Other_targets -> Apoptosis [style=dashed]; } END_DOT
The primary proposed mechanisms include:
-
DNA Binding: Similar to cisplatin, ruthenium complexes can bind to DNA, forming adducts that disrupt DNA replication and transcription, ultimately leading to apoptosis.[4]
-
Protein Interaction: Ruthenium compounds can bind to proteins such as albumin and transferrin, which may facilitate their transport and cellular uptake.[2]
-
Generation of Reactive Oxygen Species (ROS): Some ruthenium complexes can generate ROS, leading to oxidative stress and cell death.[2]
This in-depth guide provides a foundational understanding of the key chemical and structural features of ruthenium acetate complexes, along with their synthesis and significant applications. Further research into the nuanced reactivity and biological interactions of these versatile compounds will undoubtedly continue to expand their utility in both industrial and therapeutic settings.
